4-(2-Methoxyethoxy)piperidine-1-carboxylic acid tert-butyl ester
Cat. No. B8283293
M. Wt: 259.34 g/mol
InChI Key: VGCHAOAXNFXCMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[N:8]1[CH2:9][CH2:10][CH:11]([OH:14])[CH2:12][CH2:13]1.[CH3:17][O:18][CH2:19][CH2:20][Br:21].[CH3:27][CH2:28][O:29][C:30](=[O:31])[CH3:32].[H-:15].[Na+:16].[O:22]=[CH:23][N:24]([CH3:25])[CH3:26]>>[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[N:8]1[CH2:9][CH2:10][CH:11]([O:14][CH2:20][CH2:19][O:18][CH3:17])[CH2:12][CH2:13]1
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Inputs
Step One
|
Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CC(C)(C)OC(=O)N1CCC(O)CC1
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
COCCBr
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
CCOC(C)=O
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|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Na+]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
CN(C)C=O
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Outcomes
Product
|
Name
|
|
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Type
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product
|
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Smiles
|
COCCOC1CCN(C(=O)OC(C)(C)C)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
